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Compound of Interest

Compound Name: 3-Ethyl-4-methyl-2-pentene

Cat. No.: B028158 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-
4-methyl-2-pentene
This guide provides comprehensive safety protocols and operational directives for the handling

of 3-Ethyl-4-methyl-2-pentene. Designed for researchers, scientists, and drug development

professionals, this document synthesizes critical safety information with practical, field-tested

procedures to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard: Chemical Profile
Before handling any chemical, a thorough understanding of its properties is paramount. 3-
Ethyl-4-methyl-2-pentene is a volatile and flammable organic compound.[1][2] Its key

characteristics are summarized below.
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Property Value Source

Molecular Formula C8H16 [3]

Appearance Liquid [4]

Hazards

Highly flammable liquid and

vapor.[1][2] Causes skin and

serious eye irritation.[1][2] May

cause respiratory irritation.[1]

[2] May be fatal if swallowed

and enters airways.[1]

[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The cornerstone of safe chemical handling is the correct and consistent use of Personal

Protective Equipment (PPE). The selection of PPE is not arbitrary; it is a carefully considered

decision based on the specific hazards posed by the chemical. For 3-Ethyl-4-methyl-2-
pentene, the following PPE is mandatory.

PPE Selection Framework
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Hazard Assessment

Mandatory PPE

3-Ethyl-4-methyl-2-pentene
Flammable Liquid

Skin/Eye/Respiratory Irritant
Aspiration Hazard

Presents

Chemical Safety Goggles
/ Face ShieldRequires

Nitrile or Neoprene Gloves
(Double-gloving recommended)

Requires

Flame-Resistant Lab Coat
Long Pants, Closed-toe Shoes

Requires

NIOSH-approved Respirator
(Organic Vapor Cartridge)

Requires
(if not in fume hood)
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Start

Pre-Handling Checklist

Dispense Slowly
in Fume Hood

Bond and Ground
Metal Containers

Perform Experimental Work

Non-metal containers

If applicable

Securely Close Containers

Clean Work Area

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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